Cas no 2229636-06-8 (4-{1-(aminooxy)methylcyclopropyl}-N,N-diethylaniline)

• Product Name: 4-{1-(aminooxy)methylcyclopropyl}-N,N-diethylaniline
• CAS No: 2229636-06-8
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 5970335
• PubChem ID: 165683243
• Update Time: 2025-11-01

4-{1-(aminooxy)methylcyclopropyl}-N,N-diethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-{1-(aminooxy)methylcyclopropyl}-N,N-diethylaniline
• 2229636-06-8
• 4-{1-[(aminooxy)methyl]cyclopropyl}-N,N-diethylaniline
• EN300-1766917

• Inchi： 1S/C14H22N2O/c1-3-16(4-2)13-7-5-12(6-8-13)14(9-10-14)11-17-15/h5-8H,3-4,9-11,15H2,1-2H3
• InChI Key： YLJPPAPXEOJRPV-UHFFFAOYSA-N
• SMILES： O(CC1(C2C=CC(=CC=2)N(CC)CC)CC1)N

Computed Properties

• Exact Mass: 234.173213330g/mol
• Monoisotopic Mass: 234.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.5Ų

Additional information on 4-{1-(aminooxy)methylcyclopropyl}-N,N-diethylaniline

Professional Introduction to 4-{1-(aminooxy)methylcyclopropyl}-N,N-diethylaniline (CAS No. 2229636-06-8)

4-{1-(aminooxy)methylcyclopropyl}-N,N-diethylaniline, identified by its Chemical Abstracts Service (CAS) number 2229636-06-8, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a cyclopropyl group and an aminooxy substituent makes it a promising candidate for further exploration in drug discovery and development.

The compound's structure consists of a benzene ring substituted with a diethylamino group at the para position and a 1-(aminooxy)methylcyclopropyl moiety at the ortho position. This arrangement imparts distinct electronic and steric properties that could influence its biological activity. The cyclopropyl ring, known for its rigidity, can enhance binding affinity to biological targets, while the aminooxy group provides a versatile handle for further chemical modifications.

In recent years, there has been growing interest in the development of novel scaffolds that combine structural diversity with functional richness. The molecule 4-{1-(aminooxy)methylcyclopropyl}-N,N-diethylaniline fits well within this paradigm, offering a unique combination of features that could be exploited in the design of new therapeutic agents. Its potential applications span various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases. The cyclopropyl group and the aminooxy substituent are particularly well-suited for interacting with the ATP-binding pockets of kinases, making this compound a promising lead for further optimization.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds like 4-{1-(aminooxy)methylcyclopropyl}-N,N-diethylaniline that exhibit unique structural motifs can provide valuable starting points for structure-activity relationship (SAR) studies. By systematically modifying different parts of the molecule, researchers can gain insights into the key structural features responsible for biological activity and develop more potent and selective inhibitors.

The aminooxy group in particular offers multiple opportunities for further functionalization. It can be used to introduce additional pharmacophores or to link different fragments together, enabling the construction of more complex molecules with enhanced biological properties. This flexibility makes 4-{1-(aminooxy)methylcyclopropyl}-N,N-diethylaniline an attractive scaffold for medicinal chemists seeking to develop novel therapeutics.

In addition to its potential as a kinase inhibitor, this compound may also have applications in other areas of drug discovery. For instance, its structural features could make it useful as an intermediate in the synthesis of more complex molecules or as a tool compound for studying enzyme mechanisms. The growing body of research on molecular diversity underscores the importance of exploring such compounds further.

The synthesis of 4-{1-(aminooxy)methylcyclopropyl}-N,N-diethylaniline presents both challenges and opportunities. While the cyclopropyl group is known to be relatively stable under standard reaction conditions, the presence of multiple functional groups requires careful optimization to ensure high yields and purity. Nevertheless, advances in synthetic methodology have made it increasingly feasible to construct complex molecules like this one.

The use of computational methods has also played a significant role in the study of this compound. Molecular modeling techniques can help predict how 4-{1-(aminooxy)methylcyclopropyl}-N,N-diethylaniline will interact with biological targets, providing valuable insights into its potential biological activity. These predictions can guide experimental efforts and help researchers prioritize which compounds to investigate further.

In conclusion, 4-{1-(aminooxy)methylcyclopropyl}-N,N-diethylaniline (CAS No. 2229636-06-8) is a promising compound with significant potential in pharmaceutical chemistry. Its unique structural features make it an attractive candidate for further exploration in drug discovery and development. By leveraging modern synthetic methods and computational tools, researchers can fully realize its potential as a lead compound for novel therapeutics.